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dSPE Method Parameters from Multi-Residue Analyses

The following table summarizes key dSPE parameters from validated methods that successfully recovered

azaconazole alongside other pesticides.

dSPE Sorbent

Matrix L
Combinations

Key Additives &
Solvents

Reported Recovery &
Precision (for multi-
residue methods

Citation

including azaconazole)

Herbal Medicines
(roots/rhizomes)

25 mg PSA, 2.5-
7.5 mg GCB, 150
mg MgSOa

Mixed Cation
Anion eXchanger
(MCAX) for
purification

Wood

Extraction: 0.1%
formic acid in
ACNI/ethyl acetate
(7:3, viv)

Extraction:
Acetone via
Soxhlet;
Azaconazole used
as a Recovery
Standard (RS)

Recovery: 70-120% for the  [1]
vast majority of 296
pesticides; RSD < 20%

High precision (<5% RSD); [2]
Recoveries of 80-100% for
target

fungicides/insecticide
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Reported Recovery &
. dSPE Sorbent Key Additives & Precision (for multi- L
Matrix . . Citation
Combinations Solvents residue methods

including azaconazole)

Paddy Soils 25 mg PSA, 25 - Recovery: Satisfied 70- [3]
mg C18, 150 mg 120% for nearly all of 342
MgSOa pesticides; RSD < 20%

Honey 150 mg PSA, 900 - The method was validated [4]
mg MgSOa for 168 compounds with

very high sensitivity.

Detailed Experimental Protocols

Here are the detailed workflows from the cited research, which you can adapt into standard operating

procedures.

Protocol 1: Multi-Residue Analysis in Complex Herbal Matrices

This method from Park et al. (2023) is highly relevant due to its successful application in complex,

challenging matrices similar to many biological samples in drug development [1].

o Extraction:

o

Weigh 5 g of dried, homogenized sample into a 50 mL tube.

Add 10 mL of extraction solvent: 0.1% formic acid in acetonitrile/ethyl acetate (7:3, viv).
Shake vigorously for 1 minute.

Add a salt mixture (e.g., MgSOa4 and NaCl) for partitioning, shake immediately and centrifuges.
Collect the organic supernatant.

(e]

[¢]

[e]

[e]

¢ DSPE Clean-up:

o Transfer an aliquot (e.g., 2 mL) of the extract to a dSPE tube containing a sorbent mixture.
o The study compared several combinations. The most effective for broad-spectrum clean-up in
root/rhizome samples was:
= 25 mg PSA (removes sugars, fatty acids, other polar organic acids)

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.mdpi.com/2076-3417/11/18/8415
https://www.mdpi.com/2304-8158/9/10/1368
https://pmc.ncbi.nlm.nih.gov/articles/PMC10325055/
https://www.smolecule.com/products/s519984?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

= 2.5 mg or 7.5 mg GCB (effective at removing pigments like chlorophyll; note: may planar
pesticides)
= 150 mg MgSOa (removes residual water)
o Shake for 1 minute and centrifuge.

e Analysis:

o The final extract is analyzed by GC-MSIMS or LC-MSIMS. For GC-MS/MS analysis, the use of
analyte protectants is recommended to improve peak shape and sensitivity [1] [4].

Protocol 2: Analysis in Wood, Using Azaconazole as a Recovery
Standard

This method by Stdvovd et al. (2011) is notable for its use of azaconazole as a recovery standard (RS1),

indicating its reliability for monitoring analyte losses during sample preparation [2].

e Extraction:

o Grind the wood sample to a fine powder.
o Use Soxhlet extraction with acetone for 18 hours.
o Concentrate the extract under a stream of nitrogen.

¢ SPE Purification:

o This study used a cartridge-based Mixed Cation Anion eXchanger (MCAX) for purification
instead of dSPE, which is highly effective for cleaning up complex wood extracts.

o The extract is reconstituted and loaded onto the MCAX SPE cartridge. After washing, the
analytes are eluted with a suitable solvent.

¢ GC-MS Analysis:

o The final extract is analyzed by GC-MS. The method reported high precision (<5% RSD) and
recoveries of 80-100% for the target analytes [2].

Troubleshooting Common dSPE Issues

The workflow below outlines a logical approach to diagnosing and resolving common recovery problems.
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Troubleshooting Low Azaconazole Recovery

Low Azaconazole Recovery

'

Sorbent Selection & Amount Matrix Interferences Extraction Solvent Polarity
Problem: Overly strong adsorption Problem: Co-eluting matrix Problem: Inefficient transfer of
on dSPE sorbents like GCB. components cause suppression. analyte from sample to solvent.

Solution: Reduce or omit GCB. Solution: Optimize clean-up sorbents. Solution: Use acidified ACN/EA mixture.

Use PSA/C18 combinations. Use matrix-matched calibration Ensure sample is fully hydrated
Ensure sufficient sorbent to handle matrix. for GC-/LC-MS analysis. before extraction.

Click to download full resolution via product page

Key Considerations for Your Guide

Based on the search results, here are critical points to emphasize:

e Azaconazole Properties: It is a triazole fungicide, classified as a Demethylation Inhibitor (DMI) with
the FRAC code 3 [5]. This information is useful for predicting its chemical behavior.

e The Role of Acidification: The use of 0.1% formic acid in the extraction solvent can be critical for
improving the recovery of a wide range of pesticides, likely by protonating certain compounds and
improving solubility [1].

e The Gold Standard: Internal Standards: For definitive troubleshooting of recovery issues, strongly
recommend the use of a recovery standard. As shown in the wood study, a deuterated analog of
azaconazole or a closely related triazole like hexaconazole (used as an internal standard in another
study [2]) can precisely track and correct for losses in any sample preparation step.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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